N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,3-dimethyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H22N8O3/c1-24(17(28)13-8-20-19(30)25(2)18(13)29)12-9-26(10-12)15-7-6-14-21-22-16(27(14)23-15)11-4-3-5-11/h6-8,11-12H,3-5,9-10H2,1-2H3,(H,20,30)
• InChI Key: JLLXGKGNASHMLO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C19H22N8O3
• Molecular Weight: 410.4 g/mol

Description

N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H22N8O3 and its molecular weight is 410.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on developing new synthetic pathways for creating complex pyrimidine and triazolo-pyrimidinone derivatives. For instance, Hassneen and Abdallah (2003) detailed novel routes to synthesize pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, emphasizing chemical and spectroscopic evidence to establish the structures of newly synthesized compounds Molecules : A Journal of Synthetic Chemistry and Natural Product Chemistry. This research underscores the importance of these compounds in developing new therapeutic agents and materials with unique properties.

Potential Applications in Supramolecular Chemistry

Fonari et al. (2004) investigated novel pyrimidine derivatives for their potential in forming supramolecular assemblies when co-crystallized with diaza-18-crown-6. Their research demonstrated the formation of 2D and 3D networks through extensive hydrogen-bonding interactions, suggesting applications in designing new materials for molecular recognition and catalysis Supramolecular Chemistry.

Biological Activity and Antimicrobial Properties

The exploration of pyrimidine and triazolopyrimidine derivatives for biological activities has been a significant area of research. Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and investigated their reactions to afford substituted pyridine derivatives with notable cytotoxic and antimicrobial effects, highlighting the potential of these compounds in developing new antitumor and antimicrobial agents Molecules.